N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H15ClN2O3/c17-14-3-1-2-12(10-14)8-9-18-16(20)11-13-4-6-15(7-5-13)19(21)22/h1-7,10H,8-9,11H2,(H,18,20)
• InChI Key: DEYVMCXSCPGOIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of a chlorophenyl group and a nitrophenyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide typically involves the reaction of 3-chlorophenylethylamine with 4-nitrophenylacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles such as hydroxide ions or amines can be used for substitution reactions.

Major Products Formed

Oxidation: Nitro derivatives of the compound.

Reduction: Amino derivatives of the compound.

Substitution: Substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N-[2-(3-chlorophenyl)ethyl]-2-(4-aminophenyl)acetamide: Similar structure but with an amino group instead of a nitro group.

N-[2-(3-bromophenyl)ethyl]-2-(4-nitrophenyl)acetamide: Similar structure but with a bromophenyl group instead of a chlorophenyl group.

Uniqueness

N-[2-(3-chlorophenyl)ethyl]-2-(4-nitrophenyl)acetamide is unique due to the combination of the chlorophenyl and nitrophenyl groups, which confer specific chemical and biological properties that are distinct from other similar compounds.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds